Cas no 2171652-67-6 (5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane
• CAS No: 2171652-67-6
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5564981
• PubChem ID: 165596153
• Update Time: 2025-07-17

5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro[5.5]undecane
• 2171652-67-6
• EN300-1638006
• 5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane

• Inchi： 1S/C13H21N3O2/c1-2-16-8-11(15-10-16)12-13(18-7-5-14-12)4-3-6-17-9-13/h8,10,12,14H,2-7,9H2,1H3
• InChI Key： INOQTXYDFYNWOW-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN(CC)C=N2)C21COCCC2

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 48.3Ų

Additional information on 5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane

Introduction to 5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane (CAS No. 2171652-67-6)

5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique spirocyclic and heterocyclic framework. This compound, identified by its CAS number 2171652-67-6, features a spirocyclic backbone composed of a nitrogen-containing heterocycle linked to a diether moiety, which contributes to its distinct chemical and biological properties. The presence of an ethyl-substituted imidazole group at the 4-position further enhances its potential as a pharmacophore in drug discovery.

The molecular structure of 5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane is characterized by a spirocyclic connection between a five-membered azaspiro ring and an eight-membered diether ring. This spirocyclic architecture is known to impart rigidity and stability to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The nitrogen atoms in the heterocyclic system provide multiple sites for hydrogen bonding and electrostatic interactions, making this compound a promising candidate for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane with various biological targets. Studies have shown that the ethyl-substituted imidazole moiety can effectively engage with enzymes and receptors, suggesting its potential utility in the development of novel therapeutic agents. The diether portion of the molecule contributes to hydrophobic interactions, further stabilizing the binding interface.

In the realm of drug discovery, spirocyclic compounds have been increasingly recognized for their ability to exhibit high selectivity and potency. The unique structural features of 5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane make it an attractive scaffold for designing molecules that target specific biological pathways. For instance, preliminary studies have indicated that this compound may interact with kinases and other signaling proteins, which are implicated in various diseases including cancer and inflammatory disorders.

The synthesis of 5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization at the nitrogen atoms and introduction of the diether groups. Advances in synthetic methodologies have enabled more efficient access to such complex molecules, reducing both cost and environmental impact.

From a medicinal chemistry perspective, the structural diversity offered by 5-(1-ethyl-1H-imidazol-4-yl)-1,8-dioxa-4-azaspiro5.5undecane provides a rich platform for derivatization. By modifying substituents on the imidazole ring or altering the diether moiety, researchers can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. This flexibility is crucial for developing drug candidates that meet stringent pharmacokinetic requirements.

Current research efforts are focused on evaluating the pharmacological activity of 5-(1H-imidazole) derivatives like this compound. In vitro assays have demonstrated promising results in terms of inhibitory effects on certain enzymes and receptors. Additionally, preclinical studies are underway to assess its safety profile and potential therapeutic efficacy in animal models. These studies aim to validate its suitability for further development into clinical candidates.

The role of computational tools in analyzing the properties of spirocyclic compounds cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this molecule interacts with biological targets at an atomic level. Such computational studies not only accelerate drug discovery but also help in rationalizing structure-function relationships.

As our understanding of disease mechanisms evolves, so does our approach to drug design. The versatility of diether-containing scaffolds, exemplified by 5-(1H-imidazole) derivatives like this compound, positions them as key components in next-generation therapeutics. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for innovative treatments targeting complex diseases.

The future directions for research on CAS No 2171652 67 6 include exploring its potential in combination therapies and investigating its role as a lead compound for novel drug families. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.